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Compound of Interest

Compound Name: Chlorendic anhydride

Cat. No.: B085838 Get Quote

For researchers, scientists, and product development professionals, selecting the optimal flame

retardant is a critical decision in polymer formulation. This guide provides an objective

comparison of chlorendic anhydride's performance in the industry-standard UL 94 flame tests

against other common flame retardants, supported by available experimental data and detailed

methodologies.

Chlorendic anhydride is a reactive flame retardant, meaning it becomes an integral part of the

polymer matrix.[1] This incorporation provides permanent flame-retardant properties. Its

effectiveness stems from its high chlorine content, approximately 54.5%, which disrupts the

combustion cycle in the gas phase.[2] Resin systems incorporating chlorendic anhydride are

capable of meeting stringent flammability standards, including the UL 94 tests.[2]

Comparative Performance in UL 94 and Related
Tests
The UL 94 standard is a widely accepted method for assessing the flammability of plastic

materials.[3] The vertical burn test (V-0, V-1, V-2) evaluates the self-extinguishing

characteristics of a material after ignition. A V-0 rating indicates the highest level of flame

retardancy.

Below is a summary of the performance of chlorendic anhydride and its acid form in

comparison to other flame retardants in various polymer systems.
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Polymer
Matrix

Flame
Retardant
System

Loading (%)
UL 94
Rating

Limiting
Oxygen
Index (LOI)
(%)

Dripping
Behavior

Epoxy Resin

Chlorendic

Anhydride

Cured

Not Specified V-0 27-32 No Dripping

Epoxy Resin

Ammonium

Polyphosphat

e (APP) +

Zinc Borate

(ZnB)

10 (APP), 5

(ZnB)
V-0 28.0 Not Specified

Epoxy Resin

DOPO-based

Phosphorus

FR

1.6 (as P) Not Specified 28.9 Not Specified

Unsaturated

Polyester

Chlorendic

Acid
30 (wt%) V-0 / V-1 28-35 No Dripping

Unsaturated

Polyester

Decabromodi

phenyl

Ethane

(DecaBDPE)

+ Antimony

Trioxide

(Sb2O3)

Not Specified Not Specified 29.5 Not Specified

Polyurethane

Foam

Chlorendic

Acid Polyol
Not Specified Not Specified 25-30 Not Specified

Polyurethane

Foam

Ammonium

Polyphosphat

e (APP)

15 (wt%) Not Specified 28.0 Not Specified

Note: Data for chlorendic anhydride and chlorendic acid is highlighted in bold. The

performance of chlorendic anhydride is often closely related to that of chlorendic acid, as the

anhydride readily hydrolyzes to the acid in the presence of moisture.
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Flame Retardant Mechanism of Chlorendic
Anhydride
Chlorendic anhydride functions primarily through a gas-phase flame inhibition mechanism.

When the polymer is exposed to a heat source, the chlorendic anhydride component

releases halogenated species, which act as radical scavengers in the flame. This process

interrupts the exothermic reactions of combustion, leading to flame suppression.

Heat Polymer with Chlorendic Anhydrideinitiates Decomposition Release of Halogenated Species (Cl·) Flame Inhibitionscavenges

Combustion Radicals (H·, OH·)

Flame Propagation

drives

interrupts
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Flame retardancy mechanism of chlorendic anhydride.

Experimental Protocols
Synthesis of Flame-Retardant Unsaturated Polyester
Resin
This protocol describes a typical procedure for incorporating chlorendic anhydride into an

unsaturated polyester resin.

Initial Reaction Mixture: Propylene glycol and diethylene glycol are charged into a reactor

equipped with a stirrer, thermometer, and nitrogen inlet.

Heating: The mixture is heated to 80°C under a nitrogen blanket with continuous stirring.

Addition of Anhydrides: Chlorendic anhydride, maleic anhydride, and phthalic anhydride

are added to the reactor.
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Esterification (Step 1): The temperature is gradually raised to 150-160°C and maintained for

2-3 hours.

Esterification (Step 2): The temperature is then increased to 190-200°C.

Monitoring: The progress of the esterification reaction is monitored by measuring the acid

value of the mixture at regular intervals. The reaction is considered complete when the acid

value drops below 30 mg KOH/g.

Inhibition: The reactor is cooled to 170°C, and a small amount of hydroquinone is added as

an inhibitor.

Final Product: The resulting polyester is cooled and can then be formulated for UL 94 testing.

UL 94 Vertical Burn Test Procedure
The following is a generalized workflow for conducting the UL 94 Vertical Burn Test.
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Sample Preparation

Testing Procedure

Evaluation

Prepare standardized test specimens
(125mm x 13mm x specified thickness)

Condition specimens for 48 hours
at 23°C and 50% relative humidity

Mount specimen vertically

Apply flame for 10 seconds

Record afterflame time (t1)
and observe dripping

Re-apply flame for 10 seconds

Record afterflame (t2) and afterglow (t3) times
and observe dripping

Compare results to UL 94 V-0, V-1, or V-2 criteria

Assign UL 94 classification

Click to download full resolution via product page

Workflow for the UL 94 Vertical Burn Test.
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Conclusion
Chlorendic anhydride demonstrates effective flame retardant performance, enabling various

polymer systems, particularly epoxy and unsaturated polyester resins, to achieve high UL 94

ratings such as V-0. Its reactive nature ensures permanent flame retardancy, a key advantage

for applications requiring long-term safety and performance. When selecting a flame retardant,

it is essential to consider not only the UL 94 rating but also other factors such as the impact on

mechanical properties, processing characteristics, and the specific requirements of the end-use

application. The data presented in this guide serves as a valuable starting point for formulators

and researchers in the evaluation of chlorendic anhydride for their flame-retardant polymer

systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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